5-Bromo-2-(4,5-dihydro-1,3-oxazol-2-yl)aniline

• IUPAC Name: 5-bromo-2-(4,5-dihydro-1,3-oxazol-2-yl)aniline
• InChI: InChI=1S/C9H9BrN2O/c10-6-1-2-7(8(11)5-6)9-12-3-4-13-9/h1-2,5H,3-4,11H2
• InChI Key: WPFTVPYNAIZYET-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=N1)C2=C(C=C(C=C2)Br)N
• Molecular Formula: C9H9BrN2O
• Molecular Weight: 241.08 g/mol
• CAS No.: 1807700-37-3

Description

5-Bromo-2-(4,5-dihydro-1,3-oxazol-2-yl)aniline is a useful research compound. Its molecular formula is C9H9BrN2O and its molecular weight is 241.088. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

5-Bromo-2-(4,5-dihydro-1,3-oxazol-2-yl)aniline and its derivatives are primarily utilized in synthetic chemistry for creating complex molecular structures. Karczmarzyk, Wolińska, and Fruziński (2011) described the synthesis of a compound using palladium cross-coupling amination, which led to a molecule with an almost planar oxazoline ring and a unique conformation influenced by intramolecular hydrogen bonds (Karczmarzyk, Wolińska, & Fruziński, 2011). Similarly, Stein, Hoffmann, and Fröba (2015) studied the crystal structures of 1-bromo and 1-iodo derivatives, highlighting the compound's supramolecular features like hydrogen bonding and π–π interactions (Stein, Hoffmann, & Fröba, 2015).

Biological Activity Studies

Several studies have explored the biological activities of this compound derivatives. Bhat, Sufeera, and Chaitanya (2011) synthesized compounds from p-bromoanilino acetohydrazide, which exhibited significant antibacterial, antifungal, and anti-inflammatory activities (Bhat, Sufeera, & Chaitanya, 2011). In another study, Patel et al. (2013) prepared derivatives involving this compound that showed promising results in antimicrobial activity (Patel et al., 2013).

Synthesis of Heterocyclic Compounds

The compound is also significant in the synthesis of various heterocyclic compounds. For instance, Mmonwa and Mphahlele (2016) demonstrated its use in synthesizing nitrogen-containing heterocyclic compounds and their annulated derivatives (Mmonwa & Mphahlele, 2016).

Future Directions

The future directions for “5-Bromo-2-(4,5-dihydro-1,3-oxazol-2-yl)aniline” could involve further exploration of its biological activities and potential applications in medicinal chemistry. Given the wide range of biological activities exhibited by oxazole derivatives, this compound could be a promising candidate for drug development.

Mechanism of Action

Target of Action

Compounds containing similar structures, such as imidazole and oxazole, have been reported to interact with a broad range of biological targets . These targets include various enzymes and receptors, and the compounds can form numerous non-covalent interactions with these biological systems .

Mode of Action

Based on the properties of similar compounds, it can be inferred that this compound may interact with its targets through non-covalent interactions, leading to changes in the function or activity of the target .

Biochemical Pathways

Compounds with similar structures have been found to influence a variety of biochemical pathways, leading to a wide range of biological activities .

Result of Action

Similar compounds have been reported to exhibit a range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .